Cas no 349-81-5 (2-[3-(trifluoromethyl)anilino]acetic Acid)

• Product Name: 2-[3-(trifluoromethyl)anilino]acetic Acid
• CAS No: 349-81-5
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 1467772
• PubChem ID: 247830
• Update Time: 2025-06-15

2-[3-(trifluoromethyl)anilino]acetic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[3-(trifluoromethyl)anilino]acetic Acid
• NSC63254
• SureCN883366
• N-(3-trifluoromethyl-phenyl)-glycine
• DL-[3-(trifluoromethyl)phenyl]-glycine
• NCIOpen2_002592
• 2-{[3-(trifluoromethyl)phenyl]amino}acetic acid
• n-[3-(trifluoromethyl)phenyl]glycine
• AC1Q761J
• AC1Q4JMT
• 2-[[3-(trifluoromethyl)phenyl]amino]acetic acid
• N-(3-Trifluormethyl-phenyl)-glycin
• N-(m-Trifluormethylphenyl)-glycin
• AC1L6L3Q
• NSC63254; SureCN883366; N-(3-trifluoromethyl-phenyl)-glycine; DL-[3-(trifluoromethyl)phenyl]-glycine; NCIOpen2_002592; 2-{[3-(trifluoromethyl)phenyl]amino}acetic acid; n-[3-(trifluoromethyl)phenyl]glycine; AC1Q761J; AC1Q4JMT; 2-[[3-(trifluoromethyl)phenyl]amino]acetic acid; N-(3-Trifluormethyl-phenyl)-glycin; N-(m-Trifluormethylphenyl)-glycin; AC1L6L3Q;
• 2-((3-(Trifluoromethyl)phenyl)amino)acetic acid
• SCHEMBL883366
• AKOS000101458
• EN300-69328
• DTXSID70289729
• 2-{[3-(trifluoromethyl)phenyl]amino}aceticacid
• 2-([3-(TRIFLUOROMETHYL)PHENYL]AMINO)ACETIC ACID
• NSC-63254
• F73580
• Z57254058
• 349-81-5
• {[3-(TRIFLUOROMETHYL)PHENYL]AMINO}ACETIC ACID
• [3-(trifluoromethyl)phenyl]-glycine

• Inchi： 1S/C9H8F3NO2/c10-9(11,12)6-2-1-3-7(4-6)13-5-8(14)15/h1-4,13H,5H2,(H,14,15)
• InChI Key： JUXDXJXSMIGCPK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)NCC(=O)O)(F)F

Computed Properties

• Exact Mass: 219.05074
• Monoisotopic Mass: 219.050713
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3
• XLogP3: 2.4

Experimental Properties

• Density: 1.427
• Boiling Point: 351°C at 760 mmHg
• Flash Point: 166.1°C
• Refractive Index: 1.524
• PSA: 49.33

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-[3-(trifluoromethyl)anilino]acetic Acid

Research Brief on 2-[3-(Trifluoromethyl)anilino]acetic Acid (CAS: 349-81-5): Recent Advances and Applications

2-[3-(Trifluoromethyl)anilino]acetic Acid (CAS: 349-81-5) is a fluorinated aniline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural and pharmacological properties. This compound, characterized by the presence of a trifluoromethyl group and an acetic acid moiety, has been explored for its potential applications in drug discovery, agrochemical development, and material science. Recent studies have focused on its synthesis, mechanistic insights, and therapeutic potential, making it a subject of intense research interest.

In the context of drug discovery, 2-[3-(Trifluoromethyl)anilino]acetic Acid has been investigated as a key intermediate or scaffold for the development of novel bioactive molecules. The trifluoromethyl group is known to enhance the metabolic stability, lipophilicity, and binding affinity of pharmaceutical compounds, which makes this derivative particularly valuable. Recent publications have highlighted its role in the synthesis of inhibitors targeting enzymes such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are implicated in inflammatory and neurological disorders, respectively.

One of the most notable advancements in the application of 2-[3-(Trifluoromethyl)anilino]acetic Acid is its use in the design of small-molecule modulators for G-protein-coupled receptors (GPCRs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited high selectivity and potency as antagonists for the adenosine A2A receptor, a target for treating Parkinson's disease and cancer immunotherapy. The study employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, underscoring the versatility of this chemical scaffold.

Beyond its pharmaceutical applications, 2-[3-(Trifluoromethyl)anilino]acetic Acid has also been explored in agrochemical research. Its incorporation into herbicidal and fungicidal formulations has shown promising results due to its ability to disrupt essential metabolic pathways in pests and pathogens. A recent patent (WO2023056789) disclosed novel herbicidal compositions containing this compound, which exhibited enhanced efficacy and reduced environmental toxicity compared to conventional agrochemicals.

From a synthetic chemistry perspective, advancements in the preparation of 2-[3-(Trifluoromethyl)anilino]acetic Acid have been reported, with a focus on green chemistry principles. A 2024 study in Organic Process Research & Development described a catalytic, solvent-free method for its synthesis, achieving high yields and minimizing waste. This development aligns with the growing demand for sustainable chemical processes in the pharmaceutical and agrochemical industries.

In conclusion, 2-[3-(Trifluoromethyl)anilino]acetic Acid (CAS: 349-81-5) represents a versatile and valuable compound in chemical biology and medicinal chemistry. Its applications span drug discovery, agrochemical development, and sustainable synthesis, with recent research highlighting its potential to address unmet medical and agricultural challenges. Future studies are expected to further elucidate its mechanistic pathways and expand its utility in diverse fields.